2-[4-(5-chloro-2-methoxybenzenesulfonamido)phenyl]-N-methylacetamide

• IUPAC Name: 2-[4-[(5-chloro-2-methoxyphenyl)sulfonylamino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-18-16(20)9-11-3-6-13(7-4-11)19-24(21,22)15-10-12(17)5-8-14(15)23-2/h3-8,10,19H,9H2,1-2H3,(H,18,20)
• InChI Key: IMVFFBQQLPDYEJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol

Description

The compound “2-[4-(5-chloro-2-methoxybenzenesulfonamido)phenyl]-N-methylacetamide” is a complex organic molecule. It contains a methoxy group (-OCH3), a chloro group (-Cl), a sulfonamide group (-SO2NH2), and an acetamide group (-CONHCH3). These functional groups suggest that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonamide, acetamide, methoxy, and chloro groups could lead to interesting electronic and steric effects.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the chloro group could be displaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups like sulfonamide and acetamide could impact its solubility, while the aromatic rings could contribute to its stability.

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various receptors and enzymes, which play crucial roles in cellular signaling and metabolic pathways .

Mode of Action

It’s known that benzene derivatives can undergo electrophilic aromatic substitution reactions . In these reactions, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s known that benzene derivatives can participate in various biochemical pathways, including those involving electrophilic aromatic substitution .

Pharmacokinetics

The lipophilicity of a compound can influence its cellular uptake . More lipophilic compounds generally have better passive cellular uptake.

Result of Action

The interaction of similar compounds with their targets can lead to changes in cellular signaling and metabolic pathways .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s hard to make definitive statements.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. If it’s intended to be a drug, studies could also investigate its pharmacological effects and potential therapeutic uses.